(4-Bromo-2-methoxyphenyl)cyanamide

• CAS No.: 921631-67-6
• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• IUPAC Name: (4-bromo-2-methoxyphenyl)cyanamide
• InChI: InChI=1S/C8H7BrN2O/c1-12-8-4-6(9)2-3-7(8)11-5-10/h2-4,11H,1H3
• InChI Key: QFRZWVXFFYQOAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)NC#N

Description

(4-Bromo-2-methoxyphenyl)cyanamide (CAS: 921631-67-6) is a brominated aromatic cyanamide derivative. Its molecular formula is C₈H₆BrN₂O, featuring a methoxy (-OCH₃) substituent at the 2-position and a bromine atom at the 4-position of the phenyl ring (Figure 1). This compound is primarily utilized as a pharmaceutical intermediate in synthetic organic and medicinal chemistry, enabling the development of bioactive molecules . Cyanamide derivatives are valued for their versatility in forming hydrogen bonds and participating in cyclization reactions, which are critical in drug design.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with (4-Bromo-2-methoxyphenyl)cyanamide, differing primarily in substituents or functional groups. These variations influence physicochemical properties, reactivity, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Formula	Substituents	Similarity Score*	Key Applications
(4-Bromo-2-methoxyphenyl)cyanamide	921631-67-6	C₈H₆BrN₂O	Br, OCH₃	-	Pharmaceutical intermediates
(4-Bromo-2-fluorophenyl)cyanamide	921631-65-4	C₇H₄BrFN₂	Br, F	-	Pharma intermediates, synthesis
N-(4-Bromo-2-propylphenyl)cyanamide	223609-47-0	C₁₀H₁₁BrN₂	Br, C₃H₇	0.82	Research chemicals
4,5-Dibromo-2-methoxy-N-methylaniline	1187386-09-9	C₈H₉Br₂NO	Br (x2), OCH₃, NHCH₃	0.83	Unspecified (structural analog)

*Similarity scores derived from Tanimoto coefficients based on structural fingerprints .

Key Observations :

Halogen Substitution: (4-Bromo-2-fluorophenyl)cyanamide (CAS: 921631-65-4) replaces the methoxy group with fluorine. Fluorine’s electronegativity enhances metabolic stability and bioavailability in drug candidates compared to methoxy . 4,5-Dibromo-2-methoxy-N-methylaniline (CAS: 1187386-09-9) introduces a second bromine atom and a methylamino group, increasing molecular weight and hydrophobicity.

Alkyl vs. Methoxy Substituents :

• N-(4-Bromo-2-propylphenyl)cyanamide (CAS: 223609-47-0) substitutes methoxy with a propyl group, significantly altering solubility and lipophilicity. Propyl groups may enhance membrane permeability but reduce polarity .

Functional Group Impact :

• The cyanamide group (-NH-C≡N) in these compounds enables hydrogen bonding and participation in cycloaddition reactions, critical for forming heterocycles in drug synthesis.